Cas no 45895-90-7 (L-Isoleucine N-Carboxyanhydride)

• Product Name: L-Isoleucine N-Carboxyanhydride
• CAS No: 45895-90-7
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD03411289
• CID: 325474
• PubChem ID: 57277159
• Update Time: 2025-06-10

L-Isoleucine N-Carboxyanhydride Chemical and Physical Properties

Names and Identifiers

• 2,5-Oxazolidinedione,4-[(1S)-1-methylpropyl]-, (4S)-
• H-Ile-NCA
• L-Isoleucine N-Carboxyanhydride
• (S)-4-[(S)-sec-butyl]oxazolidine-2,5-dione
• (S)-4-((S)-sec-butyl)oxazolidine-2,5-dione
• L-Isoleucine NCA
• (S)-4-SEC-BUTYLOXAZOLIDINE-2,5-DIONE
• AC6178
• (4S)-4-[(2S)-butan-2-yl]-1,3-oxazolidine-2,5-dione
• 45895-88-3
• SCHEMBL1220742
• 45895-90-7
• [S-(R*,R*)]-4-(1-Methylpropyl)-2,5-Oxazolidinedione; Isoleucine N-Carboxyanhydride L-Isoleucine N-carboxyanhydride;

• MDL： MFCD03411289
• Inchi： 1S/C7H11NO3/c1-3-4(2)5-6(9)11-7(10)8-5/h4-5H,3H2,1-2H3,(H,8,10)/t4-,5-/m0/s1
• InChI Key： WAACGCAWLJFFQX-WHFBIAKZSA-N
• SMILES： O1C(N[C@H](C1=O)[C@@H](C)CC)=O

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 1.3

Additional information on L-Isoleucine N-Carboxyanhydride

Professional Introduction to L-Isoleucine N-Carboxyanhydride (CAS No. 45895-90-7)

L-Isoleucine N-Carboxyanhydride, a key intermediate in the field of polymer chemistry and peptide synthesis, is a compound with the chemical formula C₆H₉NO₃. This highly versatile reagent is widely recognized for its role in the formation of polyamides and in the solid-phase synthesis of peptides. The CAS number 45895-90-7 provides a unique identifier for this compound, ensuring precise classification and differentiation in chemical databases and regulatory frameworks.

The significance of L-Isoleucine N-Carboxyanhydride lies in its ability to participate in various chemical reactions, making it an indispensable tool in synthetic organic chemistry. Its application extends to the development of novel materials, including biodegradable polymers and advanced drug delivery systems. Recent advancements in the field have highlighted its role in the synthesis of peptidomimetics, which are increasingly being explored for their therapeutic potential.

One of the most compelling aspects of L-Isoleucine N-Carboxyanhydride is its involvement in the living polymerization process. This technique allows for the controlled synthesis of polymers with precise molecular weights and architectures, which is crucial for applications in nanotechnology and biomedical engineering. The compound's ability to undergo ring-opening polymerization with amines and other nucleophiles has opened new avenues for creating complex polymer structures.

In the realm of pharmaceutical research, L-Isoleucine N-Carboxyanhydride has been utilized to develop novel peptide-based drugs. Its role in facilitating the coupling of amino acids without requiring harsh conditions has made it a preferred choice for peptide chemists. Moreover, recent studies have demonstrated its effectiveness in the synthesis of cyclic peptides, which exhibit enhanced stability and bioavailability compared to linear peptides.

The compound's versatility is further underscored by its application in enzymatic catalysis. Researchers have leveraged L-Isoleucine N-Carboxyanhydride to design enzyme-inspired catalysts that can perform specific chemical transformations under mild conditions. This approach has not only improved the efficiency of peptide synthesis but also paved the way for greener chemical processes that minimize waste and energy consumption.

Recent breakthroughs in computational chemistry have also enhanced our understanding of L-Isoleucine N-Carboxyanhydride's reactivity. Advanced molecular modeling techniques have allowed scientists to predict reaction outcomes with greater accuracy, enabling more efficient experimental design. These computational insights have been instrumental in optimizing synthetic routes and improving yields, thereby reducing costs and environmental impact.

The future prospects of L-Isoleucine N-Carboxyanhydride are promising, with ongoing research focusing on its potential applications in smart materials and drug delivery systems. Its ability to form stable linkages with various functional groups makes it an ideal candidate for designing polymers that can respond to external stimuli, such as pH changes or temperature variations. Such materials are expected to revolutionize fields like tissue engineering and targeted drug therapy.

Additionally, the compound's role in sustainable chemistry cannot be overstated. As industries strive to adopt more environmentally friendly practices, L-Isoleucine N-Carboxyanhydride offers a viable alternative to traditional synthetic methods that rely on toxic reagents or generate significant waste. Its compatibility with green chemistry principles aligns well with global efforts to reduce the ecological footprint of chemical manufacturing.

In conclusion, L-Isoleucine N-Carboxyanhydride (CAS No. 45895-90-7) is a fundamental component in modern chemical research, with applications spanning from polymer science to pharmaceutical development. Its unique properties and broad utility make it an invaluable asset for chemists and researchers worldwide. As scientific understanding continues to evolve, it is anticipated that this compound will play an even more significant role in shaping the future of synthetic chemistry and material science.